![molecular formula C14H10BrCl2N3O2 B6577838 3-bromo-N-{[(3,4-dichlorophenyl)carbamoyl]amino}benzamide CAS No. 321680-02-8](/img/structure/B6577838.png)
3-bromo-N-{[(3,4-dichlorophenyl)carbamoyl]amino}benzamide
Overview
Description
3-bromo-N-{[(3,4-dichlorophenyl)carbamoyl]amino}benzamide (3-BrNCA) is a synthetic organic compound that is used in scientific research. It is a member of the benzamide family, a group of compounds that are derived from the parent molecule benzoic acid. 3-BrNCA is a useful tool for researchers as it can be used to study the biochemical and physiological effects of different compounds.
Scientific Research Applications
3-bromo-N-{[(3,4-dichlorophenyl)carbamoyl]amino}benzamide has been used in a variety of scientific research applications. It has been used to study the effects of compounds on the nervous system, as well as to investigate the biochemical and physiological effects of different compounds. In addition, 3-bromo-N-{[(3,4-dichlorophenyl)carbamoyl]amino}benzamide has been used to study the effects of compounds on the cardiovascular system and to study the effects of compounds on the immune system.
Mechanism of Action
The mechanism of action of 3-bromo-N-{[(3,4-dichlorophenyl)carbamoyl]amino}benzamide is not fully understood. However, it is believed to interact with enzymes in the body, which can affect the biochemical and physiological processes that occur in the body. It is also believed to interact with receptors in the body, which can affect the way the body responds to different compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-bromo-N-{[(3,4-dichlorophenyl)carbamoyl]amino}benzamide are not fully understood. However, it is known that it can affect the nervous system, cardiovascular system, and immune system. It has been shown to have an inhibitory effect on enzymes in the body, which can affect the way the body responds to different compounds. In addition, it has been shown to affect the way the body responds to hormones, which can affect the way the body responds to different compounds.
Advantages and Limitations for Lab Experiments
3-bromo-N-{[(3,4-dichlorophenyl)carbamoyl]amino}benzamide has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, which makes it a useful tool for researchers. In addition, it is relatively stable and can be stored for long periods of time without degradation. However, it is not water soluble and must be dissolved in organic solvents before use. In addition, it can be toxic if used in large amounts, so caution should be taken when handling it.
Future Directions
There are several potential future directions for research involving 3-bromo-N-{[(3,4-dichlorophenyl)carbamoyl]amino}benzamide. One potential direction is to study the effects of 3-bromo-N-{[(3,4-dichlorophenyl)carbamoyl]amino}benzamide on the nervous system, as well as its effects on the cardiovascular system and immune system. In addition, researchers could study the effects of 3-bromo-N-{[(3,4-dichlorophenyl)carbamoyl]amino}benzamide on different types of cells and tissues, as well as its effects on gene expression. Finally, researchers could investigate the potential therapeutic applications of 3-bromo-N-{[(3,4-dichlorophenyl)carbamoyl]amino}benzamide, such as its use as an anti-inflammatory agent or its potential use as an anti-cancer agent.
Synthesis Methods
3-bromo-N-{[(3,4-dichlorophenyl)carbamoyl]amino}benzamide can be synthesized from the reaction of 3-bromo-N-hydroxybenzamide and (3,4-dichlorophenyl)carbamoyl chloride in the presence of a base such as potassium carbonate. This reaction forms a substituted benzamide, which is then reacted with an acid to form the final product. This method of synthesis has been used in research to study the effects of 3-bromo-N-{[(3,4-dichlorophenyl)carbamoyl]amino}benzamide on various biological systems.
properties
IUPAC Name |
1-[(3-bromobenzoyl)amino]-3-(3,4-dichlorophenyl)urea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrCl2N3O2/c15-9-3-1-2-8(6-9)13(21)19-20-14(22)18-10-4-5-11(16)12(17)7-10/h1-7H,(H,19,21)(H2,18,20,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPUBRAQAOMIOSB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C(=O)NNC(=O)NC2=CC(=C(C=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrCl2N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-bromo-N-{[(3,4-dichlorophenyl)carbamoyl]amino}benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-(4-fluorophenyl)-N,N-bis(2-methoxyethyl)-3-methylimidazo[2,1-b][1,3]thiazole-2-carboxamide](/img/structure/B6577756.png)
![N-{5-[(4-ethylphenyl)methyl]-1,3,4-oxadiazol-2-yl}-5,6-dihydro-1,4-dioxine-2-carboxamide](/img/structure/B6577763.png)
![1,3-dimethyl-N-(5-{[4-(methylsulfanyl)phenyl]methyl}-1,3,4-oxadiazol-2-yl)-1H-pyrazole-5-carboxamide](/img/structure/B6577767.png)
![(2Z)-7-methoxy-2-{[4-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide](/img/structure/B6577801.png)
![N-{3-[1-(6-chloro-4-phenylquinazolin-2-yl)-5-(2-methoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide](/img/structure/B6577822.png)
![N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide](/img/structure/B6577828.png)
![N-{2-ethyl-3-oxo-2-azatricyclo[6.3.1.0^{4,12}]dodeca-1(12),4,6,8,10-pentaen-9-yl}-2,4-dimethoxybenzamide](/img/structure/B6577848.png)
![N-(4-chloro-1,3-benzothiazol-2-yl)-4-cyano-N-[(pyridin-3-yl)methyl]benzamide](/img/structure/B6577852.png)
![N-(4-fluorophenyl)-3-methyl-6-(3-nitrophenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide](/img/structure/B6577855.png)
![N-[5-(3-bromophenyl)-1,3,4-oxadiazol-2-yl]-2-(4-fluorophenyl)acetamide](/img/structure/B6577857.png)